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Compound of Interest

Compound Name: GSK319347A

Cat. No.: B1672380 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a centralized resource for information regarding the solubility of

GSK319347A in Dimethyl Sulfoxide (DMSO). Below you will find frequently asked questions,

troubleshooting guides, and detailed experimental protocols to facilitate your research.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of GSK319347A in DMSO?

A1: GSK319347A exhibits high solubility in DMSO. Different suppliers report slightly different

maximum concentrations, but it is generally soluble up to 100 mM.[1][2] One supplier specifies

a solubility of 45 mg/mL, which corresponds to 95.84 mM.[3] Another indicates solubility at

46.95 mg/mL, equivalent to 100 mM.[1]

Q2: Are there any special considerations when preparing a GSK319347A stock solution in

DMSO?

A2: Yes. It is recommended to use ultrasonic treatment to aid dissolution.[3] Additionally,

because DMSO is hygroscopic (readily absorbs moisture from the air), it is crucial to use newly

opened or properly stored anhydrous DMSO. The presence of water in DMSO can significantly

impact the solubility of the product.[3]

Q3: How should I store the GSK319347A stock solution in DMSO?
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A3: Once prepared, the stock solution should be aliquoted into smaller volumes to avoid

repeated freeze-thaw cycles. For long-term storage, it is recommended to store the solution at

-80°C for up to 6 months. For shorter-term storage, -20°C for up to 1 month is advised.[3]

Q4: Can I use the DMSO stock solution for in vivo experiments?

A4: Direct injection of a high concentration DMSO solution is generally not recommended for in

vivo studies due to potential toxicity. The DMSO stock solution should be further diluted into a

pharmaceutically acceptable vehicle. MedChemExpress provides example protocols for

preparing in vivo formulations, such as using a vehicle of 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% saline, or 10% DMSO and 90% Corn Oil.[3]

Troubleshooting Guide
Issue 1: GSK319347A powder is not fully dissolving in
DMSO.

Possible Cause 1: Insufficient mixing.

Solution: Vortex the solution for several minutes. If the compound still does not dissolve,

proceed to the next step.

Possible Cause 2: Concentration is too high.

Solution: While the reported solubility is high, slight variations in purity or the presence of

different salt forms can affect solubility. Try adding a small amount of additional DMSO to

decrease the concentration.

Possible Cause 3: Insufficient energy to break the crystal lattice.

Solution: Use sonication to aid dissolution.[3] A brief warming of the solution in a water

bath (e.g., to 37°C) can also help, but be cautious and check the compound's stability at

elevated temperatures.

Possible Cause 4: Poor quality or wet DMSO.

Solution: DMSO is hygroscopic and can absorb moisture, which can reduce the solubility

of many compounds.[3] Use a fresh, unopened bottle of anhydrous or high-purity DMSO.
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Issue 2: The dissolved GSK319347A solution appears
cloudy or has precipitates after storage.

Possible Cause 1: The solution was not stored properly.

Solution: Ensure the solution is stored at the recommended temperature (-20°C for short-

term, -80°C for long-term) and is tightly sealed to prevent moisture absorption and solvent

evaporation.[3]

Possible Cause 2: The compound has precipitated out of solution during freeze-thaw cycles.

Solution: Before use, allow the aliquot to thaw completely at room temperature. Warm the

vial gently in a water bath and vortex or sonicate briefly to redissolve any precipitate. To

avoid this issue, it is highly recommended to prepare single-use aliquots.[3]

Quantitative Solubility Data

Supplier
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

MedchemExpress 45 95.84

Requires ultrasonic;

Hygroscopic DMSO

has a significant

impact on solubility.[3]

Tocris Bioscience 46.95 100 -

R&D Systems - 100 -

Molecular Weight of GSK319347A is 469.53 g/mol .[1][2]

Experimental Protocols
Protocol 1: Preparation of a 100 mM GSK319347A Stock
Solution in DMSO
Materials:
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GSK319347A powder (e.g., 5 mg)

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Methodology:

Weigh the Compound: Accurately weigh out the desired amount of GSK319347A powder.

For example, to prepare a 100 mM stock, you might weigh 4.695 mg. Note: It is often more

practical to weigh a larger mass, such as 5 mg, and calculate the required volume of DMSO.

Calculate DMSO Volume: Based on the mass of the compound and the desired

concentration, calculate the required volume of DMSO. The formula is: Volume (L) = Mass

(g) / (Molecular Weight ( g/mol ) * Molar Concentration (mol/L))

For 5 mg of GSK319347A (MW: 469.53) to make a 100 mM (0.1 M) solution:

Volume (L) = 0.005 g / (469.53 g/mol * 0.1 mol/L) = 0.0001065 L = 106.5 µL

Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the

GSK319347A powder.

Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.

Sonication (Recommended): If the compound does not fully dissolve with vortexing, place

the vial in a sonicator bath for 5-10 minutes.[3]

Aliquoting and Storage: Once fully dissolved, dispense the stock solution into single-use

aliquots in sterile, tightly sealed tubes. Store the aliquots at -80°C for up to 6 months.[3]
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Start: GSK319347A powder
and fresh DMSO

Add DMSO and vortex

Is it fully dissolved?

Sonicate for 5-10 min
and/or warm gently
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Consider adding more DMSO
to lower concentration

No Yes
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Preparation

Storage

1. Weigh GSK319347A

2. Calculate required
volume of DMSO

3. Add anhydrous DMSO

4. Vortex and/or sonicate
until fully dissolved

5. Aliquot into
single-use tubes

6. Store at -20°C (1 month)
or -80°C (6 months)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: GSK319347A Solubility in
DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672380#gsk319347a-solubility-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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